Cas no 135397-30-7 (Halosulfuron)

• Product Name: Halosulfuron
• CAS No: 135397-30-7
• MF: C₁₂H₁₃ClN₆O₇S
• MW: 420.785619497299
• CID: 147462
• Update Time: 2026-05-14

Halosulfuron Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid,3-chloro-5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-
• 1H-Pyrazole-4-carboxylicacid,3-chloro-5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]...
• 3-chloro-5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methyl- pyrazole-4-carboxylic acid
• 3-chloro-5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-chloro-5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-
• 3-chloro-5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-4-carboxylic acid
• Halosulfuron [ISO:BSI]
• Halosulfuron

• Inchi： InChI=1S/C12H13ClN6O7S/c1-19-9(7(10(20)21)8(13)17-19)27(23,24)18-12(22)16-11-14-5(25-2)4-6(15-11)26-3/h4H,1-3H3,(H,20,21)(H2,14,15,16,18,22)
• InChI Key： LXKOADMMGWXPJQ-UHFFFAOYSA-N
• SMILES： CN1C(S(=O)(NC(NC2=NC(OC)=CC(OC)=N2)=O)=O)=C(C(O)=O)C(Cl)=N1

Computed Properties

• Exact Mass: 420.02569
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 174.63